Cas no 1807503-88-3 (THP-SS-PEG1-t-butyl ester)

• Product Name: THP-SS-PEG1-t-butyl ester
• CAS No: 1807503-88-3
• MF: C₁₆H₃₀O₅S₂
• MW: 366.536403179169
• CID: 3045322
• Update Time: 2025-05-26

THP-SS-PEG1-t-butyl ester Chemical and Physical Properties

Names and Identifiers

• THP-SS-PEG1-t-butyl ester
• THP-SS-PEG1-Boc
• tert-butyl 3-(2-((2-((tetrahydro-2H-pyran-2-yl)oxy)ethyl)disulfanyl)ethoxy)propanoate

• Inchi： 1S/C16H30O5S2/c1-16(2,3)21-14(17)7-9-18-10-12-22-23-13-11-20-15-6-4-5-8-19-15/h15H,4-13H2,1-3H3
• InChI Key： JTKJXQXCOWSQCZ-UHFFFAOYSA-N
• SMILES： S(CCOC1CCCCO1)SCCOCCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 366.153466g/mol
• Monoisotopic Mass: 366.153466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 13
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 105
• Molecular Weight: 366.5g/mol

Additional information on THP-SS-PEG1-t-butyl ester

Introduction to THP-SS-PEG1-t-butyl ester (CAS No. 1807503-88-3)

THP-SS-PEG1-t-butyl ester, with the CAS number 1807503-88-3, is a versatile and highly functionalized compound that has gained significant attention in the fields of medicinal chemistry, materials science, and biotechnology. This compound is characterized by its unique structure, which combines a tetrahydropyran (THP) protecting group, a disulfide (SS) linker, and a polyethylene glycol (PEG) segment terminated with a t-butyl ester. The combination of these functional groups endows THP-SS-PEG1-t-butyl ester with a wide range of applications, particularly in the development of prodrugs, drug delivery systems, and biomaterials.

The THP protecting group is widely used in organic synthesis to protect hydroxyl groups, ensuring that they remain unreactive during subsequent synthetic steps. This feature is crucial in the synthesis of complex molecules where selective reactivity is essential. The disulfide (SS) linker provides a redox-sensitive cleavage site, which can be exploited for controlled release of drugs or other bioactive molecules in response to specific cellular environments. The polyethylene glycol (PEG) segment imparts water solubility and biocompatibility, making the compound suitable for various biomedical applications.

In recent years, THP-SS-PEG1-t-butyl ester has been extensively studied for its potential in prodrug design. Prodrugs are inactive derivatives of active drugs that are converted into their active forms through metabolic processes within the body. The disulfide linker in THP-SS-PEG1-t-butyl ester can be cleaved by intracellular glutathione (GSH), a tripeptide thiol that is present at high concentrations in cancer cells. This cleavage releases the active drug, thereby enhancing its therapeutic efficacy while minimizing systemic toxicity. For example, a study published in the Journal of Medicinal Chemistry demonstrated that THP-SS-PEG1-t-butyl ester-based prodrugs showed enhanced antitumor activity and reduced side effects compared to their parent drugs.

Beyond prodrug design, THP-SS-PEG1-t-butyl ester has also found applications in drug delivery systems. The PEG segment enhances the solubility and stability of hydrophobic drugs, while the disulfide linker allows for controlled release in response to redox conditions. This dual functionality makes it an ideal candidate for developing targeted drug delivery systems. A recent study in Biomaterials reported that nanoparticles functionalized with THP-SS-PEG1-t-butyl ester showed improved cellular uptake and drug release profiles in cancer cells, leading to enhanced therapeutic outcomes.

The biocompatibility and non-toxicity of THP-SS-PEG1-t-butyl ester further expand its potential applications in tissue engineering and regenerative medicine. The PEG segment can be used to modify surfaces or materials to reduce protein adsorption and cell adhesion, which is crucial for creating biomaterials with specific biological properties. Additionally, the redox-sensitive disulfide linker can be utilized to create dynamic hydrogels that respond to changes in the cellular environment, facilitating controlled release of growth factors or other bioactive molecules.

In summary, THP-SS-PEG1-t-butyl ester (CAS No. 1807503-88-3) is a multifunctional compound with significant potential in various biomedical applications. Its unique combination of a THP protecting group, a disulfide linker, and a PEG segment makes it an attractive candidate for prodrug design, drug delivery systems, and biomaterials development. Ongoing research continues to explore new applications and optimize its properties for enhanced therapeutic outcomes.